Cas no 1250405-63-0 (6-(methoxymethyl)-N-propylpyrimidin-4-amine)

• Product Name: 6-(methoxymethyl)-N-propylpyrimidin-4-amine
• CAS No: 1250405-63-0
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5548521
• Update Time: 2025-07-25

6-(methoxymethyl)-N-propylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-(methoxymethyl)-N-propyl-
• 6-(methoxymethyl)-n-propylpyrimidin-4-amine
• 6-(methoxymethyl)-N-propylpyrimidin-4-amine

• Inchi： 1S/C9H15N3O/c1-3-4-10-9-5-8(6-13-2)11-7-12-9/h5,7H,3-4,6H2,1-2H3,(H,10,11,12)
• InChI Key： BVPQRFRAHLRQMH-UHFFFAOYSA-N
• SMILES： C1=NC(COC)=CC(NCCC)=N1

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 305.0±32.0 °C(Predicted)
• pka: 5.14±0.10(Predicted)

Additional information on 6-(methoxymethyl)-N-propylpyrimidin-4-amine

Introduction to 6-(methoxymethyl)-N-propylpyrimidin-4-amine (CAS No. 1250405-63-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-(methoxymethyl)-N-propylpyrimidin-4-amine, identified by the Chemical Abstracts Service registry number 1250405-63-0, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This pyrimidine derivative, characterized by a methoxymethyl substituent at the 6-position and a propyl group at the 4-amino position, exhibits a unique combination of chemical properties that make it a promising candidate for various therapeutic applications. The molecular framework of this compound not only contributes to its stability but also facilitates its interaction with biological targets, making it an attractive scaffold for drug discovery.

The pyrimidine core is a fundamental motif in biochemistry, playing a crucial role in nucleic acid structures and serving as a key component in numerous pharmacologically active agents. The introduction of the methoxymethyl group at the 6-position introduces a degree of lipophilicity while maintaining solubility, which is often critical for drug-like properties. Concurrently, the propyl amine moiety enhances basicity, enabling interactions with acidic or polar biological targets. This dual functionality has been exploited in recent years to develop novel compounds with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of 6-(methoxymethyl)-N-propylpyrimidin-4-amine as a lead compound for developing small-molecule inhibitors. Studies have demonstrated its ability to modulate enzyme activity by occupying specific binding pockets, thereby disrupting pathological signaling pathways. For instance, preliminary investigations suggest that this compound may interfere with kinases and phosphodiesterases, which are frequently implicated in cancer and inflammatory diseases. The versatility of its structural features allows for further derivatization, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles.

The synthesis of 6-(methoxymethyl)-N-propylpyrimidin-4-amine involves multi-step organic transformations that highlight its synthetic accessibility. The use of modern catalytic methods has improved yield and purity, making it feasible for large-scale production. Additionally, green chemistry principles have been integrated into its synthesis, minimizing waste and reducing environmental impact. These developments align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In vitro studies have revealed promising biological activities of 6-(methoxymethyl)-N-propylpyrimidin-4-amine, particularly in contexts involving metabolic regulation and immune modulation. Its ability to interact with biological macromolecules suggests potential therapeutic benefits in conditions such as metabolic syndrome and autoimmune disorders. Furthermore, its structural similarity to known bioactive molecules allows for cross-disciplinary comparisons, facilitating rapid hypothesis generation and validation.

The integration of high-throughput screening (HTS) technologies has accelerated the evaluation of 6-(methoxymethyl)-N-propylpyrimidin-4-amine in complex biological assays. These approaches have enabled the identification of novel derivatives with enhanced efficacy and reduced toxicity. The compound’s compatibility with HTS platforms underscores its suitability for high-throughput drug discovery initiatives aimed at identifying next-generation therapeutics.

From a medicinal chemistry perspective, the optimization of 6-(methoxymethyl)-N-propylpyrimidin-4-amine has focused on improving solubility, bioavailability, and metabolic stability. Strategies such as prodrug design and covalent modification have been explored to enhance its pharmacological profile. These efforts are supported by advanced analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, which provide critical insights into molecular interactions.

The growing body of research on 6-(methoxymethyl)-N-propylpyrimidin-4-amine underscores its significance as a versatile building block in medicinal chemistry. Its unique structural attributes not only contribute to its biological relevance but also open avenues for innovative drug design strategies. As computational methods continue to evolve, the potential applications of this compound are expected to expand further.

Future directions in the study of 6-(methoxymethyl)-N-propylpyrimidin-4-amine may include exploring its role in epigenetic regulation and gene expression modulation. Given the importance of epigenetic mechanisms in disease pathogenesis, this compound could serve as a starting point for developing novel therapeutic agents targeting epigenetic enzymes. Additionally, its potential use as an intermediate in the synthesis of more complex molecules remains an exciting prospect for synthetic chemists.

In conclusion,6-(methoxymethyl)-N-propylpyrimidin-4-amine (CAS No. 1250405-63-0) represents a valuable asset in chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. Its continued investigation is likely to yield significant insights into disease mechanisms and contribute to the development of innovative therapeutic solutions.